Cas no 745025-08-5 ([(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 745025-08-5
• MF: C₁₅H₉Cl₂N₃O₃
• MW: 350.156261205673
• CID: 5842786
• PubChem ID: 2100494
• Update Time: 2025-06-13

[(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033509692
• 745025-08-5
• [(4-cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• AB00723761-01
• EN300-26598706
• Z16552238
• [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C15H9Cl2N3O3/c16-11-5-6-12(17)20-14(11)15(22)23-8-13(21)19-10-3-1-9(7-18)2-4-10/h1-6H,8H2,(H,19,21)
• InChI Key： LXBSWOPRYDYBIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(NC1C=CC(C#N)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 349.0020965g/mol
• Monoisotopic Mass: 349.0020965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.1Ų

Additional information on [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Recent Advances in the Study of [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS: 745025-08-5)

The compound [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS: 745025-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of biological activity, [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has demonstrated potent inhibitory effects on specific enzymatic targets. For instance, recent in vitro studies have shown that the compound effectively inhibits key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from cell-based assays indicate that the compound may have antitumor properties, making it a candidate for further investigation in oncology research.

The mechanistic studies of [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate have revealed its interaction with specific protein targets. Molecular docking simulations and X-ray crystallography have provided insights into the binding modes of the compound, highlighting its high affinity for certain active sites. These findings are crucial for understanding the compound's mode of action and for guiding the design of derivatives with enhanced efficacy and selectivity.

Despite the promising results, challenges remain in the development of [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate as a therapeutic agent. Issues such as pharmacokinetics, bioavailability, and potential toxicity need to be addressed in future studies. Researchers are currently exploring formulation strategies to improve the compound's stability and delivery, which are essential for its transition from the lab to the clinic.

In conclusion, [(4-Cyanophenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural properties and demonstrated biological activities make it a valuable subject for further research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be critical in unlocking its full therapeutic potential.